Cas no 1211495-34-9 (N,N-dimethyl-1-(3-piperidyl)methanamine;dihydrochloride)

• Product Name: N,N-dimethyl-1-(3-piperidyl)methanamine;dihydrochloride
• CAS No: 1211495-34-9
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 858511
• Update Time: 2025-06-15

N,N-dimethyl-1-(3-piperidyl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-DiMethyl-N-(3-piperidylMethyl)aMine 2HCl
• dimethyl(piperidin-3-ylmethyl)amine dihydrochloride
• N,N-dimethyl-1-(3-piperidyl)methanamine;dihydrochloride

• Inchi： 1S/C8H18N2.2ClH/c1-10(2)7-8-4-3-5-9-6-8;;/h8-9H,3-7H2,1-2H3;2*1H
• InChI Key： KKIHUFVKZOTRSS-UHFFFAOYSA-N
• SMILES： C1C(CN(C)C)CNCC1.Cl.Cl

Computed Properties

• Exact Mass: 214.1006
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N,N-dimethyl-1-(3-piperidyl)methanamine;dihydrochloride

Professional Introduction to N,N-dimethyl-1-(3-piperidyl)methanamine Dihydrochloride (CAS No. 1211495-34-9)

N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride, a compound with the chemical identifier CAS No. 1211495-34-9, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride features a piperidine ring substituted with a dimethylamino group at the nitrogen atom and a methyl group attached to the carbon atom adjacent to the nitrogen. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations.

In recent years, piperidine derivatives have been extensively studied for their role in modulating central nervous system (CNS) activities. The unique structural properties of N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride contribute to its potential as an intermediate in the synthesis of novel psychoactive substances and as a lead compound for drug discovery programs targeting neurological disorders.

One of the most compelling aspects of this compound is its interaction with neurotransmitter receptors. Studies have indicated that it may exhibit binding affinity for certain serotonin receptors, which are implicated in mood regulation, anxiety, and depression. This makes N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride a promising candidate for further investigation in the development of next-generation antidepressants and anxiolytics.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of interest in pharmacological research. The piperidine moiety is known to enhance lipophilicity, facilitating better penetration into neural tissues. This property is crucial for designing drugs that can effectively reach their target sites in the brain, thereby improving therapeutic outcomes.

The synthesis of N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers working with this compound obtain high-quality material for their experiments.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride. Molecular docking studies and virtual screening techniques have helped identify potential drug-like characteristics, such as solubility, metabolic stability, and binding affinity. These computational insights are invaluable for guiding experimental design and reducing the time required for drug development.

In clinical settings, researchers are exploring the therapeutic potential of piperidine derivatives like N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary findings suggest that these compounds may help modulate oxidative stress and inflammation pathways, which are key pathological features of these conditions.

The role of N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride in drug development extends beyond CNS applications. It has also shown promise in anti-inflammatory and analgesic research due to its ability to interact with inflammatory mediators and pain signaling pathways. This broadens its utility across multiple therapeutic areas, making it a versatile compound for medicinal chemists.

Ethical considerations are paramount when conducting research involving psychoactive substances like N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride. Rigorous regulatory frameworks ensure that studies are conducted responsibly, minimizing risks to human health and societal well-being. Compliance with Good Manufacturing Practices (GMP) and Good Clinical Practices (GCP) is essential to maintain the integrity of research outcomes.

The future prospects for N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride appear promising, with ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, N,N-dimethyl-1-(3-piperidyl)methanamine dihydrochloride (CAS No. 1211495-34-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable tool for drug discovery and development across various therapeutic domains. As research continues to uncover new insights into its properties, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.